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molecular formula C12H10ClNO3 B1300781 Ethyl 3-(4-chlorophenyl)-1,2-oxazole-4-carboxylate

Ethyl 3-(4-chlorophenyl)-1,2-oxazole-4-carboxylate

Cat. No. B1300781
M. Wt: 251.66 g/mol
InChI Key: NRQVQWOTVPGKSN-UHFFFAOYSA-N
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Patent
US08604062B2

Procedure details

To a solution of (E)- and/or (Z)—N-hydroxy-4-chloro-benzenecarboximidoyl chloride (58.0 g, 250.3 mmol) in diethylether (1.04 L) was added a solution of ethyl 3-(N,N-dimethylamino)acrylate (90.4 mL, 624 mmol) and triethylamine (50.1 mL, 362 mmol) in diethylether (1.04 L). The resulting mixture was then stirred for 14 h at room temperature and evaporated. Purification by chromatography (SiO2, heptane:ethyl acetate=100:0 to 4:1) afforded the title product (57 g, 91%) which was obtained as a white solid. MS: m/e=252.1 [M+H]+.
[Compound]
Name
( E )-
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(Z)—N-hydroxy-4-chloro-benzenecarboximidoyl chloride
Quantity
58 g
Type
reactant
Reaction Step One
Name
ethyl 3-(N,N-dimethylamino)acrylate
Quantity
90.4 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
50.1 mL
Type
reactant
Reaction Step One
Name
diethylether
Quantity
1.04 L
Type
solvent
Reaction Step One
Name
diethylether
Quantity
1.04 L
Type
solvent
Reaction Step One
Name
title product
Yield
91%

Identifiers

REACTION_CXSMILES
[OH:1]/[N:2]=[C:3](\Cl)/[C:4]1[CH:9]=[CH:8][C:7]([Cl:10])=[CH:6][CH:5]=1.CN([CH:15]=[CH:16][C:17]([O:19][CH2:20][CH3:21])=[O:18])C.C(N(CC)CC)C>C(OCC)C>[CH2:20]([O:19][C:17]([C:16]1[C:3]([C:4]2[CH:9]=[CH:8][C:7]([Cl:10])=[CH:6][CH:5]=2)=[N:2][O:1][CH:15]=1)=[O:18])[CH3:21]

Inputs

Step One
[Compound]
Name
( E )-
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
(Z)—N-hydroxy-4-chloro-benzenecarboximidoyl chloride
Quantity
58 g
Type
reactant
Smiles
O\N=C(\C1=CC=C(C=C1)Cl)/Cl
Name
ethyl 3-(N,N-dimethylamino)acrylate
Quantity
90.4 mL
Type
reactant
Smiles
CN(C)C=CC(=O)OCC
Name
triethylamine
Quantity
50.1 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
diethylether
Quantity
1.04 L
Type
solvent
Smiles
C(C)OCC
Name
diethylether
Quantity
1.04 L
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was then stirred for 14 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
Purification by chromatography (SiO2, heptane:ethyl acetate=100:0 to 4:1)

Outcomes

Product
Details
Reaction Time
 14 h
Name
title product
Type
product
Smiles
C(C)OC(=O)C=1C(=NOC1)C1=CC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 57 g
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 90.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.